Cas no 391604-55-0 (2-(2,4-Difluorophenyl)pyridine)

• Product Name: 2-(2,4-Difluorophenyl)pyridine
• CAS No: 391604-55-0
• MF: C₁₁H₇F₂N
• MW: 191.176789522171
• MDL: MFCD07787526
• CID: 67989
• PubChem ID: 24884933
• Update Time: 2025-07-20

2-(2,4-Difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)pyridine
• 2-(2',4'-difluoro)phenylpyridine
• Pyridine, 2-(2,4-difluorophenyl)-
• 2-(2,4-difluoro-phenyl)-pyridine
• PubChem2018
• C11H7F2N
• 2-(2,4-diflurophenyl)pyridine
• SSABEFIRGJISFH-UHFFFAOYSA-N
• BCP12909
• Pyridine,2-(2,4-difluorophenyl)-
• LS20457
• VP13798
• RP25076
• 2-[2,4-bis(fluoranyl)phenyl]pyridine
• 4,6-difluorophenylpyridine
• CS-W008107
• AKOS015891740
• AC-25234
• FT-0657200
• A824431
• MFCD07787526
• SCHEMBL514547
• AB7023
• 391604-55-0
• D3413
• DTXSID80460401
• 2-(2,4-Difluorophenyl)pyridine, 97%
• SY030216
• DS-14425
• J-505478

• MDL： MFCD07787526
• Inchi： 1S/C11H7F2N/c12-8-4-5-9(10(13)7-8)11-3-1-2-6-14-11/h1-7H
• InChI Key： SSABEFIRGJISFH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CN=1)F

Computed Properties

• Exact Mass: 191.05500
• Monoisotopic Mass: 191.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: No data available
• Density: 1.254 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 95 °C/0.4 mmHg
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.570
• PSA: 12.89000
• LogP: 3.02680

2-(2,4-Difluorophenyl)pyridine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2,4-Difluorophenyl)pyridine

Introduction to 2-(2,4-Difluorophenyl)pyridine (CAS No. 391604-55-0)

2-(2,4-Difluorophenyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 391604-55-0, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of molecules, which are widely recognized for their diverse biological activities and utility in drug development. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 2-(2,4-Difluorophenyl)pyridine combines the electron-withdrawing effect of fluorine with the aromaticity of the pyridine ring, which can modulate the reactivity and binding affinity of the molecule. Such structural features have been extensively explored in medicinal chemistry for their potential to enhance metabolic stability, improve binding interactions with biological targets, and optimize pharmacokinetic profiles. In recent years, fluorinated pyridines have been increasingly incorporated into drug candidates due to their ability to improve drug-like properties such as lipophilicity and solubility.

One of the most compelling aspects of 2-(2,4-Difluorophenyl)pyridine is its versatility as a building block in synthetic chemistry. The compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorine atoms at the 2 and 4 positions play a pivotal role in fine-tuning the electronic properties of the molecule, enabling precise control over its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-(2,4-Difluorophenyl)pyridine in drug discovery. High-throughput virtual screening (HTVS) and quantum mechanical calculations have been employed to predict the binding affinity and selectivity of this compound towards various protein targets. These computational studies have identified novel analogs with enhanced potency and reduced off-target effects, paving the way for more effective therapeutic agents.

In addition to its applications in pharmaceuticals, 2-(2,4-Difluorophenyl)pyridine has shown promise in agrochemical research. Fluorinated pyridines are known to exhibit potent activity against pests and pathogens, making them attractive candidates for developing next-generation pesticides. The structural rigidity provided by the pyridine ring and the electron-deficient nature of the fluorinated phenyl moiety contribute to its efficacy as an agrochemical active ingredient. Researchers have demonstrated that incorporating this scaffold into pesticide formulations can lead to improved stability under environmental conditions while maintaining high biological activity.

The synthesis of 2-(2,4-Difluorophenyl)pyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as 2,4-difluorobenzaldehyde or 2,4-difluorobenzonitrile. Palladium-catalyzed cross-coupling reactions are commonly employed to construct the pyridine ring or introduce substituents at specific positions. The use of transition metal catalysts ensures high regioselectivity and yield, making these synthetic routes efficient for large-scale production.

The chemical properties of 2-(2,4-Difluorophenyl)pyridine make it a suitable candidate for further functionalization through various chemical transformations. For example, nucleophilic substitution reactions can be used to introduce additional substituents at the pyridine nitrogen or phenyl ring positions, expanding its utility in medicinal chemistry. Additionally, heterocyclic coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings allow for the integration of this scaffold into more complex molecular architectures.

In conclusion, 2-(2,4-Difluorophenyl)pyridine (CAS No. 391604-55-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and chemical properties make it an invaluable tool for drug discovery and pesticide development. As research continues to uncover new applications for this molecule, future studies will likely focus on optimizing synthetic routes and exploring novel derivatives with enhanced biological activity.